Cas no 1198400-15-5 (protoxylocarpin F)
protoxylocarpin F structure
Product Name:protoxylocarpin F
CAS No:1198400-15-5
MF:C32H48O6
MW:528.719930648804
CID:2032437
PubChem ID:44614138
Update Time:2025-04-21
protoxylocarpin F Chemical and Physical Properties
Names and Identifiers
-
- protoxylocarpin F
- CHEMBL1075700
- [(5R,7R,8R,9R,10R,13S,17S)-17-[(3S,5R)-5-[(1R)-1,2-dihydroxy-2-methylpropyl]oxolan-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate
- ((5R,7R,8R,9R,10R,13S,17S)-17-((3S,5R)-5-((1R)-1,2-dihydroxy-2-methylpropyl)oxolan-3-yl)-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta(a)phenanthren-7-yl) acetate
- 1198400-15-5
-
- Inchi: 1S/C32H48O6/c1-18(33)38-26-16-24-28(2,3)25(34)12-14-31(24,7)23-11-13-30(6)20(9-10-22(30)32(23,26)8)19-15-21(37-17-19)27(35)29(4,5)36/h10,12,14,19-21,23-24,26-27,35-36H,9,11,13,15-17H2,1-8H3
- InChI Key: GYXZUMLIUNJOEV-UHFFFAOYSA-N
- SMILES: CC(OC1C2(C(CCC3(C2=CCC3C2CC(C(C(O)(C)C)O)OC2)C)C2(C(C(C(C=C2)=O)(C)C)C1)C)C)=O
Computed Properties
- Exact Mass: 528.34508925Da
- Monoisotopic Mass: 528.34508925Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 38
- Rotatable Bond Count: 5
- Complexity: 1070
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 93.1Ų
protoxylocarpin F Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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